Cas no 2728513-06-0 (tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride)

tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,5-a]pyrazine-7(8H)-carboxylic acid, 3-amino-5,6-dihydro-, 1,1-dimethylethyl ester, hydrochloride (1:1)
- tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride
- EN300-33051465
- Z5223875190
- 2728513-06-0
- tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride
-
- MDL: MFCD34562225
- Inchi: 1S/C11H18N4O2.ClH/c1-11(2,3)17-10(16)14-4-5-15-8(7-14)6-13-9(15)12;/h6H,4-5,7H2,1-3H3,(H2,12,13);1H
- InChI Key: HLCWWYISPACBNC-UHFFFAOYSA-N
- SMILES: Cl.O(C(N1CC2=CN=C(N)N2CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 274.1196536g/mol
- Monoisotopic Mass: 274.1196536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.4Ų
tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-33051465-0.05g |
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride |
2728513-06-0 | 95.0% | 0.05g |
$312.0 | 2025-03-18 | |
Enamine | EN300-33051465-1.0g |
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride |
2728513-06-0 | 95.0% | 1.0g |
$1343.0 | 2025-03-18 | |
1PlusChem | 1P029102-500mg |
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride |
2728513-06-0 | 95% | 500mg |
$1355.00 | 2024-05-08 | |
Aaron | AR02918E-250mg |
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride |
2728513-06-0 | 95% | 250mg |
$941.00 | 2025-02-17 | |
Aaron | AR02918E-5g |
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride |
2728513-06-0 | 95% | 5g |
$5380.00 | 2023-12-15 | |
Enamine | EN300-33051465-5.0g |
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride |
2728513-06-0 | 95.0% | 5.0g |
$3894.0 | 2025-03-18 | |
Enamine | EN300-33051465-10.0g |
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride |
2728513-06-0 | 95.0% | 10.0g |
$5774.0 | 2025-03-18 | |
Enamine | EN300-33051465-0.5g |
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride |
2728513-06-0 | 95.0% | 0.5g |
$1046.0 | 2025-03-18 | |
1PlusChem | 1P029102-5g |
tert-butyl3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylatehydrochloride |
2728513-06-0 | 95% | 5g |
$4875.00 | 2024-05-08 | |
Enamine | EN300-33051465-5g |
tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride |
2728513-06-0 | 95% | 5g |
$3894.0 | 2023-09-04 |
tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride Related Literature
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
-
Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
Additional information on tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride
Tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate Hydrochloride (CAS No. 2728513-06-0): A Comprehensive Overview
In the rapidly evolving field of pharmaceutical and organic chemistry, tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride (CAS No. 2728513-06-0) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,5-a]pyrazine core and tert-butyl carboxylate moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly focusing on this compound due to its structural versatility and relevance in the synthesis of bioactive molecules.
The CAS No. 2728513-06-0 identifier is critical for precise identification in chemical databases and regulatory documentation. The compound's hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental and industrial applications. As the demand for novel heterocyclic compounds grows, tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride stands out for its potential in targeting various biological pathways, including kinase inhibition and GPCR modulation.
One of the key trends in modern chemistry is the exploration of imidazo[1,5-a]pyrazine derivatives for their pharmacological properties. This compound aligns with current research hotspots, such as the development of small-molecule therapeutics and covalent inhibitors. Its amino and carboxylate functional groups provide handles for further derivatization, enabling the creation of libraries for high-throughput screening. Such features make it a valuable building block in fragment-based drug design (FBDD) and combinatorial chemistry.
From an SEO perspective, users frequently search for terms like "imidazo[1,5-a]pyrazine synthesis", "tert-butyl carboxylate applications", and "CAS 2728513-06-0 supplier". Addressing these queries, this compound is commercially available through specialized chemical vendors, often listed under its IUPAC name or CAS number. Its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) further elevates its relevance in cutting-edge research.
Quality control and analytical characterization are paramount when working with tert-butyl 3-amino-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate hydrochloride. Techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods align with industry standards and cater to the stringent requirements of pharmaceutical development.
In conclusion, CAS No. 2728513-06-0 represents a promising scaffold in medicinal chemistry, bridging the gap between academic research and industrial application. Its imidazo[1,5-a]pyrazine backbone and hydrochloride salt form offer both synthetic flexibility and practical advantages, positioning it as a compound worthy of continued exploration. As the scientific community delves deeper into its potential, this molecule is poised to contribute significantly to advancements in drug discovery and therapeutic innovation.
2728513-06-0 (tert-butyl 3-amino-5H,6H,7H,8H-imidazo1,5-apyrazine-7-carboxylate hydrochloride) Related Products
- 1805131-27-4(4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid)
- 2680546-11-4(methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate)
- 2229033-99-0(4-bromo-5-(1-ethynylcyclopropyl)-2-methoxyphenol)
- 7228-52-6(2,2-dimethylcycloheptan-1-one)
- 2137458-62-7(Tert-butyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate)
- 1431329-65-5(4-Chloro-3-fluoro-5-(trifluoromethyl)-benzyl alcohol)
- 860786-28-3(2-4-(4-Fluorophenyl)piperazino-4-phenylnicotinonitrile)
- 2228780-16-1(2-(3-ethoxy-2-methoxyphenyl)prop-2-enoic acid)
- 941902-66-5(1-(3-fluorophenyl)methyl-3-(pyridin-4-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)
- 1369401-50-2(3-3-(2-methylphenyl)phenylbutan-1-amine)




